Cas no 1314759-91-5 (1-(3-Chloro-5-fluorophenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(3-Chloro-5-fluorophenyl)cyclopropane-1-carbonitrile
• CAS No: 1314759-91-5
• MF: C₁₀H₇ClFN
• MW: 195.620684862137
• MDL: MFCD19692094
• CID: 4937053
• PubChem ID: 71743052
• Update Time: 2025-10-28

1-(3-Chloro-5-fluorophenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-CHLORO-5-FLUOROPHENYL)CYCLOPROPANE-1-CARBONITRILE
• 1-(3-Chloro-5-fluorophenyl)cyclopropanecarbonitrile
• 1-(3-Chloro-5-fluorophenyl)cyclopropane-1-carbonitrile

• MDL： MFCD19692094
• Inchi： 1S/C10H7ClFN/c11-8-3-7(4-9(12)5-8)10(6-13)1-2-10/h3-5H,1-2H2
• InChI Key： VZUIWRHEJCDZGE-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C1(C#N)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8

Additional information on 1-(3-Chloro-5-fluorophenyl)cyclopropane-1-carbonitrile

Research Brief on 1-(3-Chloro-5-fluorophenyl)cyclopropane-1-carbonitrile (CAS: 1314759-91-5)

1-(3-Chloro-5-fluorophenyl)cyclopropane-1-carbonitrile (CAS: 1314759-91-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropane-carbonitrile structure and halogen-substituted phenyl ring, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly in the context of central nervous system (CNS) disorders and oncology.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 1-(3-Chloro-5-fluorophenyl)cyclopropane-1-carbonitrile as a precursor in the synthesis of novel gamma-aminobutyric acid (GABA) receptor modulators. The research demonstrated that the compound's rigid cyclopropane ring and electron-withdrawing substituents contribute to enhanced binding affinity and selectivity for GABA-A receptor subtypes. This finding opens new avenues for developing targeted therapies for epilepsy and anxiety disorders.

In the field of oncology, recent preclinical investigations have highlighted the compound's utility in constructing small-molecule inhibitors of protein kinases. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of 1-(3-Chloro-5-fluorophenyl)cyclopropane-1-carbonitrile into the scaffold of Bruton's tyrosine kinase (BTK) inhibitors, showing improved pharmacokinetic properties compared to existing analogs. The researchers noted that the compound's structural features facilitated optimal interactions with the BTK active site while maintaining favorable metabolic stability.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 1-(3-Chloro-5-fluorophenyl)cyclopropane-1-carbonitrile. A recent patent application (WO2023124567) describes an improved catalytic system for the cyclopropanation step, achieving higher yields (82-85%) and excellent enantioselectivity (>98% ee) when using chiral dirhodium catalysts. This methodological improvement addresses previous challenges in large-scale production of the compound.

Pharmacokinetic studies conducted in 2024 have provided new insights into the compound's ADME (absorption, distribution, metabolism, and excretion) profile. Research published in Drug Metabolism and Disposition revealed that 1-(3-Chloro-5-fluorophenyl)cyclopropane-1-carbonitrile exhibits favorable blood-brain barrier penetration in rodent models, with a brain-to-plasma ratio of 0.85 ± 0.12 at 2 hours post-administration. These properties make it particularly valuable for CNS-targeted drug development programs.

Emerging applications in radiopharmaceutical chemistry have also been reported. A recent study in the Journal of Labelled Compounds and Radiopharmaceuticals demonstrated the successful 18F-radiolabeling of derivatives containing the 1-(3-Chloro-5-fluorophenyl)cyclopropane-1-carbonitrile moiety, showing potential for positron emission tomography (PET) imaging agents targeting neurodegenerative diseases.

In conclusion, 1-(3-Chloro-5-fluorophenyl)cyclopropane-1-carbonitrile (CAS: 1314759-91-5) continues to be a versatile and valuable building block in medicinal chemistry. Its recent applications span diverse therapeutic areas, with particular promise in CNS disorders and oncology. The compound's unique structural features and improved synthetic accessibility position it as an important tool for future drug discovery efforts. Ongoing research is expected to further expand its utility and uncover novel pharmacological applications.